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Compound of Interest

Compound Name: 2,3,5-Triglycidyl-4-aminophenol

Cat. No.: B1260475

A Note on Nomenclature: The compound requested, 2,3,5-Triglycidyl-4-aminophenol, is not a
standard chemical nomenclature and appears to be structurally improbable. This guide focuses
on the widely studied and commercially significant trifunctional epoxy resin, Triglycidyl-p-
aminophenol (TGPAP), also known by its CAS Number 5026-74-4. It is presumed that this is
the compound of interest for research and development professionals. TGPAP is a key
monomer in the formulation of high-performance thermosetting polymers.

Core Physicochemical and Material Properties

Triglycidyl-p-aminophenol is a trifunctional epoxy resin known for its ability to create densely
cross-linked polymer networks. This high functionality imparts superior thermal and mechanical
properties to the cured resin systems, making it a material of choice for demanding applications
in the aerospace, electronics, and automotive industries.[1][2][3]

Physicochemical Data
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Property Value Source
CAS Number 5026-74-4 [1]14][5]
Molecular Weight 277.32 g/mol [41[5]
Molecular Formula C15H1oNO4 [1]

Clear to pale red brownish

Appearance _ a _ [1](6]
viscous liquid or solid
N,N,O-Triglycidyl-p-
aminophenol; N,N-Diglycidyl-4-
Synonyms glycidyloxyaniline; 4- [1][4]

(Diglycidylamino)phenyl
glycidyl ether

Epoxy Equivalent Weight

105.0 - 118 g/eq

[1](6]

Mechanical and Thermal Properties of Cured TGPAP

Resins

The properties of the final cured material are highly dependent on the curing agent and cycle.

The following table summarizes typical properties of TGPAP cured with 4,4'-diaminodiphenyl

sulfone (DDS), a common high-performance aromatic amine hardener.

Property Value Notes
Glass Transition Temperature Dependent on formulation and
180 -241°C
(To) cure cycle.[3][7]
Can be enhanced with
Impact Strength 16 - 20 kJ/m? )
toughening agents.[7][8]
Flexural Strength 180 - 190 MPa [7]
Tensile Strength 50 - 70 MPa [7]
Initial Decomposition From Thermogravimetric
~282 °C

Temperature

Analysis (TGA).[6]
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Experimental Protocols
Synthesis of Triglycidyl-p-aminophenol (TGPAP)

The standard synthesis of TGPAP involves the glycidylation of p-aminophenol using an excess
of epichlorohydrin, followed by dehydrochlorination with a base, typically sodium hydroxide.[1]

[61[]

Materials:

e p-Aminophenol (pAP)

e Epichlorohydrin (ECH)

e Sodium Hydroxide (NaOH)

 Alcohol solvent (e.g., ethanol, isopropanol) (Optional, can act as a co-solvent)
» Toluene (for extraction)

o Deionized water

Procedure:

o Addition Reaction: A reaction vessel equipped with a mechanical stirrer, thermometer, and
condenser is charged with p-aminophenol and a significant molar excess of epichlorohydrin
(e.g., a molar ratio of pAP to ECH of 1:9 to 1:15).[9]

e The mixture is heated to a temperature between 45-55 °C and stirred to ensure
homogenization. The reaction is maintained at this temperature for 3 to 7 hours to facilitate
the formation of the chlorohydrin intermediate.[7][9]

e Ring-Closure (Dehydrochlorination): After the initial addition reaction, the mixture is
maintained at 50-60 °C. A concentrated aqueous solution of sodium hydroxide (e.g., 50 wt%)
is added dropwise over a period of 2-3 hours.[6][9] The molar ratio of NaOH to the initial p-
aminophenol should be approximately 3:1 to 4:1 to neutralize the generated HCI and drive
the ring-closure to form the epoxy groups.[7][9]
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e The reaction is allowed to proceed for an additional 3 hours after the NaOH addition is
complete.[9]

 Purification:
o Excess epichlorohydrin is removed by vacuum distillation.[6][9]

o The residue is dissolved in toluene and washed several times with water to remove
sodium chloride and residual NaOH.[9]

o The organic layer is separated, and the toluene is removed by vacuum distillation to yield
the final TGPAP product, which typically appears as a yellowish-brown, viscous liquid.[9]

Reactants

Process
p-Aminophenol |
A Addition Reaction | _Chlorohydrin Intermediate Ring Closure Crude Product Purification A
| | (45-55°C, 3-7h) (NaOH addition, 50-60°C, 3h) (Distillation & Extraction) [ | A
Epichlorohydrin

Click to download full resolution via product page

Caption: Synthesis workflow for Triglycidyl-p-aminophenol (TGPAP).

Characterization Techniques

Fourier Transform Infrared (FTIR) Spectroscopy:
o Objective: To confirm the chemical structure by identifying key functional groups.

» Methodology: A small amount of the synthesized TGPAP is analyzed using an FTIR
spectrometer, typically with an ATR (Attenuated Total Reflectance) accessory.

o Key Peaks:
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o Oxirane Ring (Epoxy Group): A characteristic peak should be observed around 910-915
cm~1, corresponding to the C-O-C stretching of the epoxy ring.[6]

o Aromatic Ring: Peaks corresponding to C=C stretching in the benzene ring will be present
in the 1500-1600 cm~1 region.

o Absence of -OH: The broad -OH peak from the starting p-aminophenol (around 3200-3500
cm~1) should be absent or significantly diminished.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
e Objective: To provide detailed structural elucidation of the TGPAP molecule.

o Methodology: *H and 3C NMR spectra are recorded using a suitable deuterated solvent,
such as CDCls.

o Key 'H NMR Signals (ppm):

o Oxirane Ring Protons: Multiplets and singlets are expected in the range of 2.65-3.15 ppm.

[6]

o Aromatic Protons: Signals from the protons on the benzene ring typically appear between
6.70-7.31 ppm.[6]

Thermal Analysis (DSC and TGA):
o Objective: To study the curing behavior and thermal stability of TGPAP resin systems.
 Differential Scanning Calorimetry (DSC):

o A precise amount of TGPAP is mixed with a stoichiometric amount of a curing agent (e.g.,
TETA, DDS).[6]

o The mixture is placed in an aluminum DSC pan.

o Adynamic scan is performed (e.g., heating at a constant rate of 5, 10, or 20 °C/min) to
observe the exothermic curing peak.[6]
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o The data is used to determine the onset of cure, the peak exothermic temperature, and
the total heat of reaction (AH), which are crucial for determining curing kinetics.[10][11]

o Thermogravimetric Analysis (TGA):

[¢]

A fully cured sample of the TGPAP resin is prepared.
o Asmall, accurately weighed portion of the cured sample is placed in a TGA pan.

o The sample is heated at a controlled rate (e.g., 10 or 12 °C/min) in an inert (N2) or
oxidative (air) atmosphere.[6]

o The weight loss of the sample is recorded as a function of temperature, allowing for the
determination of the initial decomposition temperature and the overall thermal stability of
the material.[6][12]

Curing Chemistry and Applications

TGPAP's trifunctionality is the source of its high performance. With three reactive epoxy groups
per molecule, it forms a more rigid and densely cross-linked network compared to conventional
bifunctional epoxy resins like those based on Bisphenol A (DGEBA).[2]

The primary curing reaction involves the ring-opening of the epoxy groups by a hardener,
typically a polyfunctional amine. This reaction proceeds via a nucleophilic attack of the amine's
nitrogen on one of the carbon atoms of the epoxy ring.
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Caption: Simplified curing pathway of TGPAP with an amine hardener.

This high cross-link density results in materials with:

e High Glass Transition Temperature (Tg): Making them suitable for high-temperature

applications.[3]

o Excellent Mechanical Strength: Including high modulus and rigidity.[2]

e Good Chemical Resistance: Due to the stable, dense network structure.

These properties make TGPAP an essential component in advanced materials, including:

o Aerospace Composites: As a matrix resin for carbon fiber-reinforced plastics (CFRP).[2][3]

o High-Performance Adhesives: For structural bonding in automotive and aerospace

assemblies.[1]

» Electronic Encapsulation: To protect sensitive electronic components from heat and

moisture.[1]
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Safety and Handling

Triglycidyl-p-aminophenol requires careful handling due to its reactive nature and potential
health effects.

e Hazards: It is classified as harmful if swallowed, an irritant to the eyes and skin, and may
cause skin sensitization (allergic contact dermatitis).[4] There is also concern for possible
irreversible effects, indicating potential mutagenicity.[4] It is toxic to aquatic organisms.[4]

e Handling Precautions:
o Use only in well-ventilated areas.

o Wear suitable personal protective equipment (PPE), including chemical-resistant gloves
and safety goggles.[4][13]

o Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of
water.[4]

o Store in a cool, dry place away from heat and direct sunlight.[4]

o Dispose of the material and its container as hazardous waste according to local
regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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